Cas no 2172508-25-5 (1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol)

• Product Name: 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol
• CAS No: 2172508-25-5
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 5943231
• PubChem ID: 165604100
• Update Time: 2025-05-22

1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol
• 1-fluoro-3-[methyl(1-methylcyclopentyl)amino]propan-2-ol
• EN300-1652581
• 2172508-25-5

• Inchi： 1S/C10H20FNO/c1-10(5-3-4-6-10)12(2)8-9(13)7-11/h9,13H,3-8H2,1-2H3
• InChI Key： UJOPPZGTFWITMK-UHFFFAOYSA-N
• SMILES： FCC(CN(C)C1(C)CCCC1)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol

1-Fluoro-3-Methyl(1-Methylcyclopentyl)Aminopropan-2-Ol: A Comprehensive Overview

1-Fluoro-3-Methyl(1-Methylcyclopentyl)Aminopropan-2-Ol (CAS No. 2172508-25-5) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound, often referred to as fluorinated amine alcohol, is characterized by its cyclopentyl group, fluorine substitution, and secondary alcohol functionality. These features make it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol involves a series of carefully designed reactions, including nucleophilic substitutions, eliminations, and reductions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, reducing production time while maintaining product quality.

One of the most promising applications of this compound lies in the field of drug discovery. The cyclopentyl group is known for its ability to enhance drug stability and bioavailability, while the fluorine substitution introduces additional electronic effects that can modulate pharmacokinetic properties. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against various enzymes and receptors, making them valuable leads for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol has shown potential in agrochemicals. Its ability to act as a chiral building block has been exploited in the synthesis of enantioselective pesticides and herbicides. The secondary alcohol functionality provides a site for further functionalization, enabling the creation of molecules with tailored biological activities.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and biodegradation pathways.

From a structural perspective, the molecule's tertiary amine and fluorine atom create a unique electronic environment that can be exploited in various chemical transformations. For instance, the amine group can act as a nucleophile in substitution reactions, while the fluorine atom can serve as an electrophilic site under specific conditions. These properties make the compound an attractive substrate for organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol. Quantum mechanical calculations have revealed its electronic structure, which is critical for understanding its reactivity and selectivity in different chemical environments. These findings have been instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, 1-fluoro-3-methyl(1-methylcyclopentyl)aminopropan-2-ol (CAS No. 2172508-25-5) is a multifaceted compound with significant potential across diverse industries. Its unique structure, coupled with recent scientific breakthroughs, positions it as a key player in modern chemical research and development.